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Compound of Interest

Compound Name: Dipropenyl sulfide

Cat. No.: B12197810 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. Dipropenyl sulfide, an organosulfur compound, requires specific procedures to

ensure its safe management from use to final disposal. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to

facilitate the safe handling of this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle dipropenyl sulfide with

appropriate safety measures. Based on data for the closely related compound, dipropyl sulfide,

dipropenyl sulfide should be treated as a flammable liquid that can cause skin and eye

irritation and is harmful to aquatic life.[1][2][3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat or a chemical-resistant apron is mandatory.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If vapors or aerosols are likely to be generated, a NIOSH-approved respirator should
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be used.

Handling and Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated area.

Store away from heat, sparks, open flames, and other ignition sources. "No smoking"

policies should be strictly enforced in storage and handling areas.

Ground and bond containers and receiving equipment to prevent static discharge.

Use only non-sparking tools when handling.

Avoid release to the environment.

Quantitative Data Summary
The following table summarizes key quantitative data for dipropyl sulfide, which can be used as

a conservative reference for the safe handling of dipropenyl sulfide.

Property Value Source

UN Number 1993

Class 3 (Flammable liquids)

Packing Group III

Flash Point 31.67 °C (89.00 °F) TCC

Aquatic Toxicity (Fish)

LC50 - Pimephales promelas

(fathead minnow) - 21.7 mg/l -

96 h

Step-by-Step Disposal Protocol
The disposal of dipropenyl sulfide must adhere to all local, state, and federal regulations. The

following protocol provides a general framework for its proper disposal.

Step 1: Waste Identification and Segregation
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Classify all dipropenyl sulfide waste as hazardous chemical waste.

Collect waste in a designated, compatible, and properly sealed container. Do not mix with

other waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department. Halogenated and non-halogenated solvent wastes should

generally be kept separate.

Step 2: Container Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Dipropenyl Sulfide".

Include the CAS number (if available) and any known hazard warnings (e.g., "Flammable,"

"Irritant").

Indicate the accumulation start date on the label.

Step 3: Storage of Waste

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage facility.

The storage area must be cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents.

Step 4: Arranging for Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to schedule a pickup.

Provide a complete and accurate description of the waste stream.

Under no circumstances should dipropenyl sulfide be disposed of down the drain or in the

regular trash.

Step 5: Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.
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Remove all sources of ignition.

Use a liquid-absorbent material, such as Chemizorb®, to contain and clean up the spill.

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

Experimental Workflow for Disposal
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Pre-Disposal Handling

Waste Containerization

Storage and Final Disposal

Wear Appropriate PPE

Handle in a Well-Ventilated Area (Fume Hood)

Segregate Dipropenyl Sulfide Waste

Use a Designated, Compatible Container

Label Container Clearly:
'Hazardous Waste'

'Dipropenyl Sulfide'
Hazard Symbols

Date

Store in a Designated, Secure Area

Contact EHS for Waste Pickup

Waste Transferred to a Licensed Disposal Facility

Solvent Reclamation or Industrial Combustion

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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